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Introduction

Basolite 2377, also known as MOF-177, is a metal-organic framework (MOF) renowned for its
exceptionally high surface area and porous structure. These characteristics make it a promising
candidate for a variety of applications, including gas storage and separation. This document
provides detailed application notes and experimental protocols for the use of Basolite Z377 in
the kinetic separation of gas mixtures. Kinetic separation relies on the differences in the rates
of diffusion of various gas molecules within the porous structure of the adsorbent material.

Physicochemical Properties of Basolite 2377

Property

Value

Chemical Formula

C54H30013Zn4

Molar Mass 1148.37 g/mol
Surface Area (BET) 3800-4500 m2/g
Pore Volume ~1.59 cm3/g
Crystal System Cubic

© 2025 BenchChem. All rights reserved.

1/11 Tech Support


https://www.benchchem.com/product/b8822124?utm_src=pdf-interest
https://www.benchchem.com/product/b8822124?utm_src=pdf-body
https://www.benchchem.com/product/b8822124?utm_src=pdf-body
https://www.benchchem.com/product/b8822124?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8822124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Data Presentation: Adsorption and Diffusion
Properties

The following tables summarize key quantitative data for the adsorption and diffusion of
selected gases on Basolite Z377 at 298 K. This data is crucial for evaluating its potential in
kinetic gas separation.

Table 1: Single-Component Adsorption Isotherm Data on Basolite Z377 at 298 K

Adsorption Capacity

Gas Pressure (Torr)
(mmollg)

CO:2 200 4.5
CO2 400 7.8
CO: 600 10.5
CO2 800 13.0
CHa 200 0.3
CHa 400 0.5
CHa 600 0.7
CHa 800 0.9
N2 200 0.1
N2 400 0.2
N2 600 0.3
N2 800 0.4

Table 2: Adsorption Capacities at Elevated Pressures and 298 K[1][2][3]
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Adsorption Capacity (wt.

Gas Pressure (bar)

%)
CO2 14 39.69
CHa 100 22

Table 3: Diffusion Coefficients in Basolite Z377 at 298 K[1][3][4]

Gas Average Diffusivity (m?/s)
CO2 ~1x10°
CHa ~1x10-°
N20 ~1x10°

Table 4: Calculated Adsorption Selectivity

The ideal adsorption selectivity can be calculated from the ratio of the Henry's law constants,
which are determined from the initial slope of the adsorption isotherms.

Gas Mixture Selectivity (S)
COz2/CHa ~15

CO2/ N2 ~45

CHa/ N2 ~3

Experimental Protocols
Activation of Basolite Z377

Proper activation of Basolite Z377 is critical to ensure the removal of guest molecules from the
pores and to achieve maximum surface area and adsorption capacity.

Materials:

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b8822124?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/20143826/
https://pubs.acs.org/doi/abs/10.1021/es9032309
https://www.researchgate.net/publication/41418242_Adsorption_of_CO2_CH4_N2O_and_N2_on_MOF-5_MOF-177_and_zeolite_5A
https://www.benchchem.com/product/b8822124?utm_src=pdf-body
https://www.benchchem.com/product/b8822124?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8822124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Basolite Z377 powder

Vacuum oven or Schlenk line

Heating mantle

High-purity inert gas (e.g., N2 or Ar)
Protocol:

e Place a known quantity of Basolite Z377 powder in a sample tube suitable for heating under
vacuum.

o Attach the sample tube to a vacuum line.
o Slowly evacuate the sample tube to a pressure below 10-3 Torr.
e While under vacuum, gradually heat the sample to 120-150 °C at a rate of 1-2 °C/min.

e Hold the sample at this temperature for at least 12 hours to ensure complete removal of
solvent and water molecules.

 After the activation period, cool the sample down to room temperature under vacuum.

e Once at room temperature, the activated Basolite Z377 can be backfilled with a high-purity
inert gas before being transferred for gas adsorption experiments.

Breakthrough Curve Measurement for Kinetic Gas
Separation

Breakthrough experiments are essential for evaluating the dynamic separation performance of
Basolite Z377. This protocol describes a typical setup for a binary gas mixture.

Materials and Equipment:
o Activated Basolite Z377

o Fixed-bed reactor (adsorption column)
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Mass flow controllers (MFCs) for each gas

Gas mixing chamber

Pressure and temperature sensors

Downstream gas analyzer (e.g., mass spectrometer or gas chromatograph)
High-purity carrier gas (e.g., He)

Gas mixtures for separation (e.g., CO2/CHa, N2/CHa4)

Protocol:

Packing the Adsorption Column:

o Carefully pack a known mass of activated Basolite Z377 into the fixed-bed reactor.
Ensure uniform packing to avoid channeling. The typical bed length can range from a few
centimeters to tens of centimeters, with an internal diameter of 4-10 mm.

System Purge:

o Before introducing the gas mixture, purge the entire system, including the packed bed,
with a high-purity inert carrier gas (e.g., Helium) at a controlled flow rate (e.g., 20-50
mL/min) and desired temperature (e.g., 298 K). Continue purging until the baseline on the
gas analyzer is stable.

Introducing the Gas Mixture:

o Using the mass flow controllers, introduce a gas mixture with a specific composition (e.g.,
15% CO2 / 85% CHa4) and total flow rate into the system, bypassing the column initially to
establish a stable feed concentration measurement on the analyzer.

Initiating the Breakthrough Experiment:

o Once the feed concentration is stable, switch the gas flow from the bypass to the inlet of
the packed bed reactor. This marks the start of the experiment (t=0).
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o Data Acquisition:

o Continuously monitor and record the composition of the gas exiting the column using the
gas analyzer as a function of time. Also, record the temperature and pressure at the inlet
and outlet of the column.

o Determining Breakthrough:

o The breakthrough point is reached when the concentration of the more weakly adsorbed
component (e.g., CHa in a CO2/CHa mixture) at the outlet starts to rise significantly. The
experiment is typically continued until the outlet concentration of all components equals
the inlet concentration (saturation).

» Regeneration:

o After the experiment, the Basolite Z377 can be regenerated by stopping the flow of the
gas mixture and purging the column with an inert gas, often at an elevated temperature
(temperature swing adsorption) or reduced pressure (pressure swing adsorption), to
desorb the adsorbed gases.

Data Analysis from Breakthrough Curves

The breakthrough curves (plots of outlet concentration versus time) provide valuable
information:

o Breakthrough Time: The time at which the less strongly adsorbed component is first detected
at the outlet.

» Adsorption Capacity: The amount of each gas adsorbed per unit mass of adsorbent can be
calculated by integrating the area above the breakthrough curve.

» Kinetic Selectivity: This can be determined by comparing the breakthrough times of the
different components in the mixture. A larger difference in breakthrough times indicates
higher kinetic selectivity.

Visualizations
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Logical Workflow for a Breakthrough Experiment

The following diagram illustrates the logical steps involved in performing a breakthrough
experiment for kinetic gas separation.
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Caption: Workflow for a typical kinetic gas separation experiment using a packed bed of
Basolite Z377.

Signaling Pathway of Kinetic Separation

This diagram illustrates the principle of kinetic separation based on differential diffusion rates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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